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Compound of Interest

Compound Name:
Robenidine-d8 HCl [Bis(phenyl-

d4)]

Cat. No.: B15354503

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Robenidine hydrochloride, a potent anticoccidial agent, has long been a subject of interest in

veterinary medicine and, more recently, for its potential antibacterial activities against resistant

strains like MRSA and VRE.[1][2] The isotopically labeled analogue, Robenidine-d8

hydrochloride (Robenidine-d8 HCl), serves as a critical internal standard for highly accurate

quantification in complex biological matrices using mass spectrometry-based methods.[3][4]

This guide provides an in-depth exploration of the molecular structure of Robenidine-d8 HCl,

offering a foundational understanding for its application in analytical and research settings.

Molecular Identity and Chemical Properties
Robenidine-d8 HCl is the deuterated form of Robenidine HCl, where eight hydrogen atoms

have been replaced by deuterium. This isotopic substitution is key to its utility as an internal

standard, providing a distinct mass shift without significantly altering its chemical behavior.
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Property Value Source(s)

Chemical Name

1,3-Bis[(4-chlorobenzylidene-

d4)amino]guanidine

hydrochloride

[3]

Synonyms

1,3-Bis[(4-

chlorobenzylidene)amino]guan

idine-d8 monohydrochloride

[5][6]

CAS Number 1173097-77-2 [1][5]

Molecular Formula C₁₅D₈H₅Cl₂N₅ · HCl [5]

Molecular Weight 378.71 g/mol [5][6]

Elucidation of the Molecular Structure
The molecular structure of Robenidine-d8 HCl is characterized by a central guanidine core

linked to two deuterated (4-chlorobenzylidene)amino groups. The hydrochloride salt form

enhances its stability and solubility.

The Core Structure: Guanidine
At the heart of the molecule lies a guanidine group, a planar arrangement of a central carbon

atom bonded to three nitrogen atoms. In Robenidine, two of these nitrogens are further

substituted, forming a 1,3-disubstituted guanidine derivative.

The Deuterated Moieties: (4-chlorobenzylidene-d4)amino
Groups
The key feature of Robenidine-d8 HCl is the presence of two (4-chlorobenzylidene-d4)amino

side chains. Each of these groups consists of a 4-chlorophenyl ring where the four hydrogen

atoms on the aromatic ring have been replaced by deuterium. These deuterated rings are

connected to the guanidine core via an azomethine (-CH=N-) linkage. The synonym "1,3-

Bis[(4-chlorobenzylidene-d4)amino]guanidine hydrochloride" explicitly indicates the location of

the eight deuterium atoms on the two phenyl rings.[3]
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The structure of the parent compound, Robenidine, is synthesized through the condensation

reaction of p-chlorobenzaldehyde with 1,3-diaminoguanidine hydrochloride.[7] The synthesis of

the deuterated analogue logically follows the same pathway, utilizing a deuterated p-

chlorobenzaldehyde as a starting material. This synthetic strategy provides strong evidence for

the specific placement of the deuterium atoms on the aromatic rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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